Cas no 2680832-80-6 (2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680832-80-6
• MF: C₁₀H₆F₅NO₃
• MW: 283.151560306549
• CID: 5636083
• PubChem ID: 165908464
• Update Time: 2025-10-28

2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286499
• 2680832-80-6
• 2,6-difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid
• 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H6F5NO3/c1-3-2-4(16-9(19)10(13,14)15)7(12)5(6(3)11)8(17)18/h2H,1H3,(H,16,19)(H,17,18)
• InChI Key： KOEAUFIYVNZHCE-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(=C(C)C=C1NC(C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 283.02678386g/mol
• Monoisotopic Mass: 283.02678386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680832-80-6)

2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid, with the CAS number 2680832-80-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and trifluoro substituents, which contribute to its potential biological activity and pharmacological properties.

The molecular structure of 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid consists of a benzene ring substituted with two fluorine atoms at the 2 and 6 positions, a methyl group at the 3 position, and a trifluoroacetamido group at the 5 position. The trifluoroacetamido moiety is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the compound. These properties make it an attractive candidate for various therapeutic applications.

Recent studies have explored the potential of 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated its anti-inflammatory properties and found that it effectively inhibited the production of pro-inflammatory cytokines in vitro. This suggests that the compound may have therapeutic potential in inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid has also shown promise in cancer research. A preclinical study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell growth and survival.

The synthesis of 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid typically involves a multi-step process that includes the formation of the difluorobenzene ring and subsequent functionalization with the trifluoroacetamido group. One common synthetic route involves the reaction of 3-methyl-4-nitrobenzotrifluoride with trifluoroacetyl chloride followed by reduction and further functionalization steps. This synthetic strategy allows for precise control over the final product's structure and purity.

The physicochemical properties of 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid are also noteworthy. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its formulation into pharmaceutical preparations.

In terms of safety and toxicity, preliminary studies have indicated that 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety for human use. Ongoing preclinical studies are focusing on assessing its safety profile in animal models to support future clinical trials.

The potential applications of 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid extend beyond its direct therapeutic effects. It can serve as a valuable tool for understanding biological processes and developing new drug candidates. For example, researchers at the University of California have used this compound as a probe to study protein-protein interactions involved in signal transduction pathways. The insights gained from these studies could lead to the discovery of novel targets for drug development.

In conclusion, 2,6-Difluoro-3-methyl-5-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680832-80-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.